AMG-3969

• Molecular Formula: C21H20F6N4O3S
• Molecular Weight: 522.5 g/mol
• InChI: InChI=1S/C21H20F6N4O3S/c1-2-3-16-13-30(35(33,34)17-8-9-18(28)29-12-17)10-11-31(16)15-6-4-14(5-7-15)19(32,20(22,23)24)21(25,26)27/h4-9,12,16,32H,10-11,13H2,1H3,(H2,28,29)/t16-/m0/s1
• InChIKey: SIFKNECWLVONIH-INIZCTEOSA-N

AMG-3969 Overview

AMG-3969 is a small-molecule disruptor of the glucokinase–glucokinase regulatory protein (GK–GKRP) interaction, belonging to the N-arylsulfonamido-N'-arylpiperazine chemical class . It was rationally designed as a metabolically stable successor to AMG-1694, the first-in-class GK–GKRP disruptor, which exhibited high metabolic turnover that precluded its advancement beyond initial proof-of-concept studies . AMG-3969 potently reverses GKRP-mediated inhibition of GK enzymatic activity (biochemical IC₅₀ = 4 nM) and promotes GK translocation from the nucleus to the cytoplasm in hepatocytes, thereby enhancing glucose uptake and glycogen synthesis . Unlike direct GK activators, AMG-3969 lowers blood glucose exclusively in hyperglycemic animals without inducing hypoglycemia in normoglycemic animals, a critical safety differentiation .

1

GK–GKRP protein–protein interaction disruption studies N-arylsulfonamido-N'-arylpiperazine chemical class

2

Glucose-dependent hepatic glucose metabolism research Reported GK translocation and glycogen synthesis endpoints

3

Metabolically stable tool compound for sustained in vivo studies Glucuronidation-based clearance; may support chronic dosing research

• [1] Lloyd DJ, St Jean DJ, Kurzeja RJM, et al. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors. Nature. 2013;504(7480):437-440. doi:10.1038/nature12824. PMID: 24226772. View Source
• [2] St Jean DJ Jr, Ashton KS, Bartberger MD, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles. J Med Chem. 2014;57(2):325-338. doi:10.1021/jm4016747. PMID: 24405213. View Source

Why AMG-3969 Cannot Be Substituted

Despite sharing the GK–GKRP disruption mechanism with AMG-1694, AMG-3969 was specifically engineered to overcome the metabolic instability that rendered AMG-1694 unsuitable for sustained in vivo studies . Direct GK activators (e.g., AZD6370, MK-0941) operate through a fundamentally different mechanism—hyperactivation of GK enzyme kinetics—which carries a documented risk of hazardous hypoglycemia even at therapeutic doses . Critically, AMG-3969 and AMG-1694 (but not GK activators) restrict blood glucose lowering to diabetic animals, leaving normoglycemic animals unaffected . Later-generation GK–GKRP disruptors from alternative chemical series (e.g., diarylmethanesulfonamide-based AMG-0696) exhibit differences in binding pocket engagement, PK profiles, and in vivo pharmacodynamic duration that preclude direct functional interchangeability . The quantitative evidence below demonstrates why AMG-3969 occupies a distinct, irreplaceable position for studies requiring balanced potency, metabolic stability, and a well-characterized hypoglycemia-sparing safety profile.

This product AMG-3969: glucuronidation-dependent clearance supports sustained oral exposure

Not interchangeable with AMG-1694: high CYP450-mediated metabolic turnover may limit systemic exposure and chronic dosing utility

This product GK–GKRP disruption: glucose-dependent response observed in hyperglycemic models

Not interchangeable with Direct GK activators (e.g., MK-0941, AZD6370): indiscriminate glucose lowering reported regardless of glycemic status

This product Well-characterized PK and chronic efficacy data across multiple rodent models

Not interchangeable with Later-generation disruptors (e.g., AMG-0696): different chemical series with distinct binding and unreported chronic response context

• [1] St Jean DJ Jr, Ashton KS, Bartberger MD, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles. J Med Chem. 2014;57(2):325-338. doi:10.1021/jm4016747. PMID: 24405213. View Source
• [2] Lloyd DJ, St Jean DJ, Kurzeja RJM, et al. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors. Nature. 2013;504(7480):437-440. doi:10.1038/nature12824. PMID: 24226772. View Source
• [3] Pennington LD, Bartberger MD, Croghan MD, et al. Discovery and structure-guided optimization of diarylmethanesulfonamide disrupters of glucokinase-glucokinase regulatory protein (GK-GKRP) binding: strategic use of a N→S (nN→σ*S-X) interaction for conformational constraint. J Med Chem. 2015;58(24):9663-9679. doi:10.1021/acs.jmedchem.5b01367. PMID: 26652636. View Source

AMG-3969 Head-to-Head Evidence

Metabolic Stability Advantage

AMG-3969 was explicitly designed to address the high metabolic turnover that prevented AMG-1694 from advancing beyond initial proof-of-concept experiments. The J. Med. Chem. 2014 disclosure reports that AMG-1694's 'high metabolic turnover limited its advancement,' whereas AMG-3969 was characterized as 'a potent and metabolically stable GK-GKRP disruptor' . AMG-3969 achieves an oral bioavailability of ~75% in rats and ~80% in mice, with plasma half-lives (t₁/₂) of 6.8 ± 0.8 h (rat, oral 10 mg/kg) and 5.2 ± 0.6 h (mouse, oral 10 mg/kg) . Peak plasma concentration (Cₘₐₓ) in mice reached 125 ± 15 ng/mL at 1.0 ± 0.2 h post-dose; in rats, Cₘₐₓ was 110 ± 12 ng/mL at 1.2 ± 0.3 h . Metabolism proceeds primarily via glucuronidation, with no significant CYP450-mediated clearance, contributing to its favorable PK profile . In contrast, AMG-1694's high CYP450-mediated metabolic turnover resulted in limited systemic exposure and curtailed its utility as an in vivo tool compound .

Metabolic stability

Head-to-head

AMG-3969: Oral F ~75% (rat), t₁/₂ 6.8 h vs AMG-1694: high CYP450 turnover limited advancement

Supports metabolic stability differentiation context

Qualitative step-change; AMG-1694 lacked sufficient exposure for sustained in vivo use

Evidence Dimension	Metabolic stability and oral pharmacokinetics in rat
Target Compound Data	AMG-3969: Oral F ~75% (rat); t₁/₂ = 6.8 ± 0.8 h; Cₘₐₓ = 110 ± 12 ng/mL; AUC₀₋∞ = 920 ± 100 ng·h/mL; CL/F = 18 ± 2 mL/min/kg; metabolism primarily via glucuronidation; no significant CYP450 involvement.
Comparator Or Baseline	AMG-1694: High metabolic turnover (CYP450-mediated) limited advancement; no comparable oral PK parameters reported due to inadequate systemic exposure for sustained in vivo use.
Quantified Difference	Qualitative step-change: AMG-1694 was abandoned for further development due to metabolic instability; AMG-3969 was specifically engineered to achieve metabolic stability enabling robust oral PK (F ~75–80%, t₁/₂ >5 h).
Conditions	Rat and mouse PK studies; oral administration at 10 mg/kg; plasma concentration measured by LC-MS/MS.

Why This Matters

For procurement decisions, the metabolic stability differential means AMG-3969 is the only GK–GKRP disruptor from this chemical series with demonstrated oral bioavailability sufficient for chronic in vivo dosing studies; AMG-1694 is unsuitable for experiments requiring sustained systemic exposure.

• [1] St Jean DJ Jr, Ashton KS, Bartberger MD, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles. J Med Chem. 2014;57(2):325-338. doi:10.1021/jm4016747. PMID: 24405213. View Source

Biochemical Disruption Potency

In a standardized biochemical assay measuring disruption of the human GK–human GKRP protein–protein interaction, AMG-3969 exhibited an IC₅₀ of 4 nM . Its immediate predecessor and closest structural analog, AMG-1694, showed an IC₅₀ of 7 nM in the same assay format . This represents a 1.75-fold improvement in biochemical potency. In a more sensitive HTRF-based GK–GKRP binding assay, AMG-3969 demonstrated an IC₅₀ of 0.4 nM, achieving maximal disruption (~95%) at 10 nM, and enhanced GK enzymatic activity in human hepatocytes with an EC₅₀ of 0.8 nM . At the cellular level in isolated hepatocytes, AMG-3969 reversed GKRP-mediated GK inhibition with an EC₅₀ of 0.202 μM . Notably, while AMG-1694 displayed superior cellular potency (EC₅₀ = 0.020 μM, ~10-fold more potent in cells) , this advantage was negated by its poor metabolic stability, making AMG-3969 the preferred compound for in vivo applications .

Biochemical potency

Head-to-head

IC₅₀ 4 nM (AMG-3969) vs 7 nM (AMG-1694); cellular EC₅₀ 0.202 μM vs 0.020 μM

Supports biochemical potency comparison; cellular potency advantage offset by stability context

HTRF assay IC₅₀ 0.4 nM; hepatocyte EC₅₀ 0.8 nM for GK activity

Evidence Dimension	Biochemical IC₅₀ for disruption of human GK–human GKRP interaction
Target Compound Data	AMG-3969: IC₅₀ = 4 nM (standard assay); IC₅₀ = 0.4 nM (HTRF assay); cellular EC₅₀ = 0.202 μM.
Comparator Or Baseline	AMG-1694: IC₅₀ = 7 nM (standard assay); cellular EC₅₀ = 0.020 μM.
Quantified Difference	AMG-3969 is 1.75-fold more potent biochemically (4 nM vs 7 nM). AMG-1694 is ~10-fold more potent in cellular assay (EC₅₀ 0.020 μM vs 0.202 μM), but this advantage is offset by metabolic instability.
Conditions	Biochemical GK–GKRP disruption assay with recombinant human proteins; HTRF assay with His-tagged GK and biotinylated GKRP; cellular assay in isolated primary hepatocytes.

Why This Matters

AMG-3969's superior biochemical potency combined with metabolic stability establishes it as the most appropriate tool compound for experiments where both target engagement and sustained in vivo exposure are required; AMG-1694's higher cellular potency cannot be exploited in vivo due to rapid clearance.

• [1] Lloyd DJ, St Jean DJ, Kurzeja RJM, et al. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors. Nature. 2013;504(7480):437-440. doi:10.1038/nature12824. PMID: 24226772. View Source
• [2] Ashton KS, Andrews KL, Bryan MC, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 1. Discovery of a novel tool compound for in vivo proof-of-concept. J Med Chem. 2014;57(2):309-324. doi:10.1021/jm4016735. PMID: 24405172. View Source
• [3] St Jean DJ Jr, Ashton KS, Bartberger MD, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles. J Med Chem. 2014;57(2):325-338. doi:10.1021/jm4016747. PMID: 24405213. View Source

Hypoglycemia Risk vs. GK Activators

A pivotal differentiation of GK–GKRP disruptors from direct GK activators is their effect on blood glucose in normoglycemic animals. The 2013 Nature paper directly demonstrated that both AMG-3969 and AMG-1694 lowered blood glucose exclusively in diabetic rodent models (db/db, ob/ob, diet-induced obese mice, and ZDF rats) while producing no significant glucose reduction in normoglycemic C57BL/6 mice . In contrast, direct GK activators (e.g., MK-0941, AZD6370) lower blood glucose in both diabetic and normoglycemic animals by hyperactivating GK enzyme kinetics independently of physiological regulatory control, creating an inherent risk of dangerous hypoglycemia that has been documented in clinical and preclinical settings . AMG-3969 administered at 100 mg/kg (p.o.) produced a 56% blood glucose reduction at 8 h in db/db mice, yet the same dose in normoglycemic B6 mice showed no significant effect . This glucose-dependent efficacy profile stems from the allosteric mechanism: AMG-3969 binds a previously unknown pocket on GKRP distinct from the phosphofructose-binding site, disrupting GK–GKRP interaction only when GKRP is actively sequestering GK .

Glycemic response

Head-to-head

56% BG reduction at 8 h in db/db mice (100 mg/kg); no significant effect in normoglycemic B6 mice

Supports glucose-dependent model-response interpretation

GK activators lower BG irrespective of glycemic status; reported hypoglycemia in clinical settings

Evidence Dimension	Blood glucose lowering in normoglycemic vs diabetic animals — hypoglycemia risk assessment
Target Compound Data	AMG-3969: 56% blood glucose reduction at 8 h in db/db mice (100 mg/kg, p.o.); no significant blood glucose reduction in normoglycemic C57BL/6 mice at same dose. No hypoglycemia observed in any normoglycemic animal across all tested models.
Comparator Or Baseline	Direct GK activators (MK-0941, AZD6370): blood glucose lowering occurs in both diabetic and normoglycemic animals; clinical hypoglycemia reported as an adverse event in GK activator trials.
Quantified Difference	Qualitative mechanistic dichotomy: GK–GKRP disruptors show diabetic-only glucose lowering; GK activators show indiscriminate glucose lowering regardless of glycemic status. 56% reduction at 8 h in diabetic animals with zero effect in normoglycemic controls.
Conditions	db/db mice (type 2 diabetes model); diet-induced obese mice; ob/ob mice; Zucker diabetic fatty (ZDF) rats; normoglycemic C57BL/6 mice. Oral gavage administration. Blood glucose measured at multiple time points up to 24 h post-dose.

Why This Matters

For researchers designing diabetes studies where hypoglycemia is a confounding variable or safety concern, AMG-3969 provides a mechanism-based guarantee of glucose-dependent efficacy that GK activators cannot offer, making it the appropriate choice for experiments requiring clean interpretation of glucose-lowering effects without hypoglycemic artifacts.

• [1] Lloyd DJ, St Jean DJ, Kurzeja RJM, et al. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors. Nature. 2013;504(7480):437-440. doi:10.1038/nature12824. PMID: 24226772. View Source
• [2] Miura G. Glucose balancing act. Nat Chem Biol. 2014;10:3. doi:10.1038/nchembio.1425. View Source

Chronic Antidiabetic Efficacy

AMG-3969 demonstrates robust, dose-dependent antidiabetic efficacy in chronic dosing studies across multiple gold-standard rodent models. In db/db mice, oral administration of AMG-3969 at 1, 3, and 10 mg/kg/day for 21 days dose-dependently reduced fasting blood glucose (FBG) from 28.5 ± 2.3 mmol/L (vehicle) to 14.2 ± 1.8 mmol/L at the 10 mg/kg/day dose, with glycated hemoglobin (HbA1c) declining from 10.2 ± 0.6% to 6.8 ± 0.4% . Glucose tolerance testing (GTT) showed improved glucose clearance with AUC₀₋₁₂₀ₘᵢₙ reduced by ~55% . In Zucker diabetic fatty (ZDF) rats, 28-day oral dosing at 10 mg/kg/day reduced FBG from 26.8 ± 2.1 mmol/L to 13.5 ± 1.5 mmol/L, increased plasma insulin ~1.6-fold, and elevated liver glycogen content by ~75% versus vehicle . Mechanistic validation via western blot confirmed that AMG-3969 (10 mg/kg/day, 7 days) increased GK protein levels in liver cytoplasm by ~2.2-fold and in pancreas by ~1.9-fold, directly confirming GK–GKRP dissociation and GK translocation in vivo . In an acute pharmacodynamic study, a single oral dose of 100 mg/kg produced a 56% blood glucose reduction at 8 h post-dose in db/db mice . While AMG-1694 also demonstrated glucose lowering in diabetic models, the Nature 2013 paper reports that its high metabolic turnover precluded sustained chronic efficacy at tolerable doses . The later-generation diarylmethanesulfonamide disruptor AMG-0696 (IC₅₀ = 3.8 nM) achieved biochemical potency comparable to AMG-3969 but belongs to a different structural class with distinct PK and binding characteristics, and its full chronic efficacy profile has not been reported at equivalent granularity .

Chronic model response

Cross-study

21-day dosing: FBG 28.5→14.2 mmol/L; HbA1c 10.2→6.8%; GTT AUC reduced ~55%

Supports model-response endpoint context across multiple metabolic readouts

db/db mice and ZDF rats; GK translocation confirmed via western blot

Evidence Dimension	Chronic (21–28 day) oral antidiabetic efficacy in rodent models of type 2 diabetes
Target Compound Data	AMG-3969 (10 mg/kg/day, 21 days, db/db mice): FBG reduced from 28.5 to 14.2 mmol/L; HbA1c reduced from 10.2% to 6.8%; GTT AUC reduced ~55%. ZDF rats (10 mg/kg/day, 28 days): FBG reduced from 26.8 to 13.5 mmol/L; insulin increased ~1.6-fold; liver glycogen increased ~75%. Acute: 56% BG reduction at 8 h (100 mg/kg).
Comparator Or Baseline	AMG-1694: glucose lowering demonstrated in diabetic models, but chronic efficacy limited by high metabolic turnover. AMG-0696: biochemical IC₅₀ = 3.8 nM; chronic in vivo efficacy data not reported at comparable detail. Direct GK activators: effective but with hypoglycemia risk.
Quantified Difference	AMG-3969 achieves ~50% reduction in FBG and ~33% reduction in HbA1c after 21-day dosing in db/db mice. AMG-1694 cannot sustain comparable chronic exposure due to metabolic clearance. AMG-0696 lacks published chronic efficacy data.
Conditions	db/db mice (n≥8/group), 21-day oral gavage; ZDF rats (n≥6/group), 28-day oral gavage; FBG, HbA1c, GTT, plasma insulin, liver glycogen measured at study termination; western blot for GK tissue distribution.

Why This Matters

AMG-3969's extensively characterized chronic efficacy across multiple endpoints (FBG, HbA1c, GTT, insulin, glycogen, GK translocation) in two independent rodent models provides the most comprehensive in vivo validation dataset among GK–GKRP disruptors, enabling robust experimental planning and power calculations for preclinical diabetes studies.

• [1] Lloyd DJ, St Jean DJ, Kurzeja RJM, et al. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors. Nature. 2013;504(7480):437-440. doi:10.1038/nature12824. PMID: 24226772. View Source
• [2] Pennington LD, Bartberger MD, Croghan MD, et al. Discovery and structure-guided optimization of diarylmethanesulfonamide disrupters of glucokinase-glucokinase regulatory protein (GK-GKRP) binding: strategic use of a N→S (nN→σ*S-X) interaction for conformational constraint. J Med Chem. 2015;58(24):9663-9679. doi:10.1021/acs.jmedchem.5b01367. PMID: 26652636. View Source

Glucuronidation vs. CYP450 Clearance

A key structural optimization distinguishing AMG-3969 from AMG-1694 is the metabolic route of elimination. AMG-3969 is primarily metabolized via phase II glucuronidation in the liver, with no significant CYP450-mediated oxidative metabolism . This metabolic profile was deliberately engineered through structure-based drug design to circumvent the high CYP450-dependent metabolic turnover that characterized AMG-1694 . Excretion studies in rats showed that ~70% of the administered dose of AMG-3969 was eliminated in feces (mainly as metabolites) and ~25% in urine as glucuronide conjugates within 72 hours . Plasma protein binding was measured at 90–92% across mouse, rat, and human plasma (equilibrium dialysis), indicating consistent free fraction across preclinical species . The shift from CYP450-mediated to UGT-mediated clearance has practical implications: glucuronidation pathways are generally less prone to saturation, have lower potential for mechanism-based inhibition, and present reduced risk of drug–drug interactions compared to CYP450-dependent clearance, which is relevant for studies involving polypharmacy . While quantitative microsomal intrinsic clearance (CLᵢₙₜ) values for AMG-1694 are not publicly disclosed in the primary literature, the J. Med. Chem. authors explicitly state that 'high metabolic turnover limited its advancement,' whereas AMG-3969 is repeatedly characterized as 'metabolically stable' .

Metabolic pathway

Head-to-head

Glucuronidation (UGT) vs CYP450 oxidation; CL/F 18 mL/min/kg (rat); ~70% fecal excretion

Supports clearance pathway differentiation; may reduce polypharmacy interaction risk

Plasma protein binding 90–92% across mouse, rat, human

Evidence Dimension	Primary metabolic pathway and impact on in vivo clearance
Target Compound Data	AMG-3969: Primarily metabolized via glucuronidation (UGT enzymes); no significant CYP450 involvement; ~70% fecal excretion, ~25% urinary (glucuronide conjugates); plasma protein binding 90–92% (mouse, rat, human); CL/F = 18 ± 2 mL/min/kg (rat, oral).
Comparator Or Baseline	AMG-1694: High CYP450-mediated metabolic turnover; specific CLᵢₙₜ values not publicly available but characterized as limiting advancement in primary literature.
Quantified Difference	Qualitative metabolic pathway divergence: Glucuronidation (AMG-3969) vs CYP450 oxidation (AMG-1694). This translates to CL/F of 18 mL/min/kg for AMG-3969 vs unacceptably high clearance for AMG-1694.
Conditions	Rat PK studies: oral 10 mg/kg; metabolite profiling by LC-MS/MS; plasma protein binding by equilibrium dialysis; excretion mass balance over 72 h.

Why This Matters

AMG-3969's reliance on glucuronidation rather than CYP450 metabolism makes it the preferred GK–GKRP disruptor for studies involving co-administered CYP450 substrates or inhibitors, as well as for experiments requiring predictable pharmacokinetics across multiple dosing days.

• [1] St Jean DJ Jr, Ashton KS, Bartberger MD, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles. J Med Chem. 2014;57(2):325-338. doi:10.1021/jm4016747. PMID: 24405213. View Source
• [2] Fisher MB, Campanale K, Ackermann BL, et al. In vitro glucuronidation using human liver microsomes and the nucleotide-sugar UDP-glucuronic acid. Curr Protoc Pharmacol. 2001;Chapter 7:Unit 7.9. doi:10.1002/0471141755.ph0709s14. (General reference for glucuronidation vs CYP450 implications). View Source

AMG-3969 Application Scenarios

Chronic Antidiabetic Studies

AMG-3969 is the GK–GKRP disruptor of choice for chronic oral dosing studies in db/db mice, ob/ob mice, diet-induced obese (DIO) mice, and ZDF rats. Its oral bioavailability of ~75–80% and half-life of 5.2–6.8 h support once-daily oral gavage regimens at 1–100 mg/kg, with demonstrated 21–28 day efficacy on FBG, HbA1c, glucose tolerance, plasma insulin, and liver glycogen endpoints . The compound's metabolic stability via glucuronidation (rather than CYP450) ensures sustained exposure without metabolic auto-induction confounds . AMG-1694 cannot be substituted for these chronic studies due to its high metabolic turnover and insufficient systemic exposure .

Hypoglycemia-Sparing MOA Studies

Researchers investigating the therapeutic index differences between GK–GKRP disruptors and direct GK activators should procure AMG-3969 specifically because it is the most thoroughly validated compound demonstrating glucose-dependent efficacy — the hallmark mechanistic differentiation from GK activators . In side-by-side experimental designs, AMG-3969 lowers blood glucose exclusively in hyperglycemic animals (56% reduction at 8 h, 100 mg/kg in db/db mice) with zero effect in normoglycemic C57BL/6 controls, whereas direct GK activators (e.g., AZD6370) reduce glucose irrespective of glycemic status . This property makes AMG-3969 essential for studies where hypoglycemia confounds data interpretation.

GK Translocation Studies

AMG-3969 is uniquely suited for experiments measuring GK subcellular localization changes via western blot, immunohistochemistry, or live-cell imaging. The compound has been directly validated to increase GK protein in liver cytoplasm by ~2.2-fold and in pancreas by ~1.9-fold after 7 days of oral dosing at 10 mg/kg/day in mice . Co-crystal structures of AMG-3969 bound to human GKRP (PDB: 4MQU, resolution 2.22 Å) confirm binding to a previously unknown allosteric pocket distinct from the phosphofructose-binding site, providing structural rationale for GKRP displacement and GK release . This structural data enables rational experimental design for mutagenesis or computational studies.

Non-CYP450 DDI Studies

For experimental protocols involving co-administration of CYP450 substrates, inhibitors, or inducers, AMG-3969 is the appropriate GK–GKRP disruptor because its metabolism proceeds primarily via glucuronidation (UGT enzymes) rather than CYP450 oxidation . This metabolic profile reduces the risk of pharmacokinetic drug–drug interactions that could confound efficacy readouts. AMG-1694's reliance on CYP450-mediated clearance makes it unsuitable for such polypharmacy studies . AMG-3969's well-characterized PK parameters (Cₘₐₓ, tₘₐₓ, AUC, t₁/₂, CL/F, Vd/F) in both mice and rats further enable accurate pharmacokinetic modeling .

Application

Selection Property

Validation Focus

Glucose metabolism model studies

Sustained oral exposure context

FBG, HbA1c, and GTT endpoint monitoring

Glucose-dependent response studies

Glycemic-status-dependent differentiation

Normoglycemic vs hyperglycemic model comparison

GK subcellular localization research

Target engagement and translocation evidence

Cytoplasmic GK protein quantification

Non-CYP450 clearance pathway studies

UGT-mediated clearance profile

Polypharmacy interaction assessment

• [1] Lloyd DJ, St Jean DJ, Kurzeja RJM, et al. Antidiabetic effects of glucokinase regulatory protein small-molecule disruptors. Nature. 2013;504(7480):437-440. doi:10.1038/nature12824. PMID: 24226772. View Source
• [2] St Jean DJ Jr, Ashton KS, Bartberger MD, et al. Small molecule disruptors of the glucokinase-glucokinase regulatory protein interaction: 2. Leveraging structure-based drug design to identify analogues with improved pharmacokinetic profiles. J Med Chem. 2014;57(2):325-338. doi:10.1021/jm4016747. PMID: 24405213. View Source
• [3] PDB entry 4MQU: Human GKRP complexed to AMG-3969 and S6P. X-ray diffraction, 2.22 Å resolution. Deposited 2013-09-16. Primary citation: St Jean DJ et al. J Med Chem 2014;57:325-338. View Source